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Compound of Interest

Compound Name: Dglvp

Cat. No.: B14681452

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dichlorvos (assumed to be referenced by "Dglvp") in a research
laboratory setting. The following information is intended for researchers, scientists, and drug
development professionals to ensure the safe handling and disposal of this hazardous
chemical.

Occupational Exposure Limits

Exposure to Dichlorvos must be maintained below established occupational exposure limits.[1]
[2][3][4] The following table summarizes the key exposure limits from various regulatory
agencies.

Exposure Limit (8-hour
Agency . . Notes
Time-Weighted Average)

Permissible Exposure Limit[1]

OSHA (PEL) 1 mg/m3

[21[3][4]

Recommended Exposure
NIOSH (REL) 1 mg/m3 o _ _

Limit; Skin notation[1][2]

Threshold Limit Value
ACGIH (TLV) 0.1 mg/m3 (Inhalable fraction and vapor)

[4]
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PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value. Skin notation indicates the potential for significant contribution to the overall exposure by
the cutaneous route.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory when working with Dichlorvos to
minimize exposure risk.

Engineering Controls

o Ventilation: All work with Dichlorvos must be conducted in a certified chemical fume hood
with a face velocity of at least 100 feet per minute.

e Enclosed Systems: For larger quantities or continuous processes, the use of a glove box or
other enclosed system is recommended.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required for all personnel handling Dichlorvos.
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PPE Category

Specification

Respiratory Protection

A NIOSH-approved respirator is mandatory. For
concentrations up to 10 mg/m3, a supplied-air
respirator is recommended. For higher
concentrations or unknown levels, a self-
contained breathing apparatus (SCBA) with a

full facepiece is required.[2]

Hand Protection

Wear chemical-resistant gloves (e.qg., nitrile,
neoprene, or butyl rubber). Inspect gloves for
any signs of degradation or puncture before

each use. Double gloving is recommended.

Eye and Face Protection

Chemical splash goggles and a face shield are

required to protect against splashes and vapors.

Protective Clothing

A chemical-resistant lab coat or apron worn over
long-sleeved clothing and long pants is required.
For significant splash potential, a disposable
chemical-resistant suit (e.g., Tyvek) should be

worn.

Footwear

Closed-toe shoes made of a non-porous
material are mandatory. Shoe covers may be

necessary in areas with a high risk of spills.

Step-by-Step Handling Procedure

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials, including Dichlorvos, solvents, glassware, and waste

containers, and place them in the fume hood.

o Don the required PPE as specified in the table above.

e Handling:
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o Dispense the minimum required amount of Dichlorvos.
o Keep all containers of Dichlorvos tightly sealed when not in use.

o Avoid creating aerosols or dust.

e Post-Handling:

o Decontaminate all non-disposable equipment that has come into contact with Dichlorvos
(see Decontamination Protocol).

o Wipe down the work surface of the fume hood with an appropriate decontaminating

solution.
o Carefully remove PPE, avoiding contact with contaminated surfaces. Remove gloves last.

o Wash hands thoroughly with soap and water immediately after handling Dichlorvos, even if

gloves were worn.

Mechanism of Action: Cholinesterase Inhibition

Dichlorvos is an organophosphate that functions as a cholinesterase inhibitor. It disrupts the
normal function of the nervous system by inhibiting the acetylcholinesterase (AChE) enzyme.
The following diagram illustrates this pathway.
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Caption: Mechanism of Dichlorvos as a cholinesterase inhibitor.

Disposal Plan

Proper disposal of Dichlorvos and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection

¢ Liquid Waste: Collect all liquid waste containing Dichlorvos in a dedicated, labeled, and

sealed hazardous waste container. The container should be made of a compatible material
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(e.g., glass or polyethylene).

o Solid Waste: All solid waste contaminated with Dichlorvos (e.g., pipette tips, gloves, paper
towels) must be collected in a separate, clearly labeled hazardous waste bag or container.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
puncture-resistant sharps container designated for hazardous chemical waste.

o Empty Containers: Rinse empty Dichlorvos containers three times with a suitable solvent.
The rinsate must be collected and disposed of as hazardous liquid waste. The triple-rinsed
container can then be disposed of as non-hazardous waste, or in accordance with
institutional guidelines.

Labeling and Storage

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Dichlorvos," and the associated hazards (e.g., "Toxic," "Corrosive").

» Store waste containers in a designated satellite accumulation area within the laboratory, in
secondary containment, and away from incompatible materials.

Disposal Procedure

» Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

» Do not dispose of Dichlorvos waste down the drain or in the regular trash.
Emergency Procedures
Spills

e Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g.,
vermiculite, sand).
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o Collect the absorbent material using non-sparking tools and place it in a labeled
hazardous waste container.

o Decontaminate the spill area.

o Large Spills (or spills outside a fume hood):
o Evacuate the laboratory immediately and alert others.
o Close the laboratory doors and prevent entry.

o Contact your institution's EHS or emergency response team.

Decontamination Protocol for Equipment

o Gross Decontamination: Remove gross contamination by wiping surfaces with a disposable
cloth soaked in a suitable solvent.

e Washing: Wash the equipment with a laboratory detergent and water.
e Rinsing: Rinse thoroughly with water, followed by a final rinse with deionized water.

e Drying: Allow the equipment to air dry completely in a fume hood or a designated drying

oven.

 Verification: For critical applications, a surface wipe test may be necessary to ensure
complete decontamination.

First Aid

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.
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 Ingestion: Do not induce vomiting. Give large quantities of water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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